Cas no 1115-17-9 (Octadecanoic acid,2-sulfo-)

• Product Name: Octadecanoic acid,2-sulfo-
• CAS No: 1115-17-9
• MF: C₁₈H₃₆O₅S
• MW: 364.540445327759
• CID: 164742
• PubChem ID: 94864
• Update Time: 2025-04-19

Octadecanoic acid,2-sulfo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-sulfo-
• .α.-Sulfostearic acid
• 2-Sulfooctadecanoic
• BARIUM SULFOSTEARATE
• 2-sulfo-octadecanoic acid
• 2-Sulfooctadecanoic acid
• 2-Sulfo-octadecansaeure
• 2-Sulfo-stearinsaeure
• Stearinsaeure-sulfonsaeure-(2)
• a-sulfostearic acid
• 1115-17-9
• NSC-5654
• Armosul 18
• 2-Sulfostearic acid
• .alpha.-Sulfostearic acid
• 34PLM04GZM
• DTXSID90883647
• NSC5654
• alpha-Sulfostearic acid
• SCHEMBL1158366
• Octadecanoic acid, 2-sulfo-
• NSC 5654
• UNII-34PLM04GZM

• Inchi： 1S/C18H36O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18(19)20)24(21,22)23/h17H,2-16H2,1H3,(H,19,20)(H,21,22,23)
• InChI Key： XQITUXIEASXIMZ-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 364.22848
• Monoisotopic Mass: 364.228345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 7

Experimental Properties

• Density: 1.074
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.485
• PSA: 91.67